Cas no 89228-66-0 (Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-)

Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- structure
89228-66-0 structure
Product name:Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
CAS No:89228-66-0
MF:C10H9NO4
MW:207.18276
CID:607643
PubChem ID:3448141

Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
    • 1-methoxy-4-nitro-2-prop-2-ynoxybenzene
    • AKOS005099306
    • 1-Methoxy-4-nitro-2-prop-2-ynyloxy-benzene
    • 1-methoxy-4-nitro-2-(prop-2-yn-1-yloxy)benzene
    • 89228-66-0
    • NOQXZRFEQHNLDE-UHFFFAOYSA-N
    • 6X-0837
    • 1-methoxy-4-nitro-2-(2-propynyloxy)benzene
    • SCHEMBL19214198
    • DTXSID70392560
    • SR-01000307338
    • SR-01000307338-1
    • SCHEMBL3705751
    • Inchi: InChI=1S/C10H9NO4/c1-3-6-15-10-7-8(11(12)13)4-5-9(10)14-2/h1,4-5,7H,6H2,2H3
    • InChI Key: NOQXZRFEQHNLDE-UHFFFAOYSA-N
    • SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])OCC#C

Computed Properties

  • Exact Mass: 207.053
  • Monoisotopic Mass: 207.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.3Ų

Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
6X-0837-10MG
1-methoxy-4-nitro-2-(2-propynyloxy)benzene
89228-66-0 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
6X-0837-5MG
1-methoxy-4-nitro-2-(2-propynyloxy)benzene
89228-66-0 >90%
5mg
£46.00 2025-02-09
A2B Chem LLC
AB90267-10mg
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
89228-66-0 >90%
10mg
$240.00 2024-04-19
Key Organics Ltd
6X-0837-1G
1-methoxy-4-nitro-2-(2-propynyloxy)benzene
89228-66-0 >90%
1g
£770.00 2025-02-09
Key Organics Ltd
6X-0837-0.5G
1-methoxy-4-nitro-2-(2-propynyloxy)benzene
89228-66-0 >90%
0.5g
£385.00 2025-02-09
Key Organics Ltd
6X-0837-1MG
1-methoxy-4-nitro-2-(2-propynyloxy)benzene
89228-66-0 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
6X-0837-5G
1-methoxy-4-nitro-2-(2-propynyloxy)benzene
89228-66-0 >90%
5g
£3080.00 2025-02-09
Key Organics Ltd
6X-0837-10G
1-methoxy-4-nitro-2-(2-propynyloxy)benzene
89228-66-0 >90%
10g
£5775.00 2025-02-09
A2B Chem LLC
AB90267-500mg
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
89228-66-0 >90%
500mg
$720.00 2024-04-19
A2B Chem LLC
AB90267-1mg
Benzene, 1-methoxy-4-nitro-2-(2-propynyloxy)-
89228-66-0 >90%
1mg
$201.00 2024-04-19

Recommend Articles

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.